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Introduction

Ammonium valerate, also known as ammonium pentanoate, is the ammonium salt of valeric
acid. With the chemical formula CsH13NOz, it presents as a white, hygroscopic crystalline solid.
[1][2][3] Historically, it has been used as a sedative, and it currently finds application as a
flavoring agent in the food industry and as a reagent in chemical synthesis.[1][3] This technical
guide provides a comprehensive overview of the core physicochemical properties of
ammonium valerate, along with experimental protocols and a visualization of its synthesis
pathway.

Core Physicochemical Properties

The physicochemical properties of ammonium valerate are summarized in the table below.
These parameters are crucial for understanding its behavior in various applications, from
chemical synthesis to formulation development.
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Property Value Source(s)
) CsHisNO2 /
Chemical Formula [11[2][3][4]
CH3(CHz2)sCOONHa4
Molecular Weight 119.16 g/mol [2][41[5]
White, very hygroscopic
Appearance y e P [1112][3]
crystals.
Melting Point 108 °C (226.4 °F) [2][3][6]
- , ~185.3 °C (365.5 °F) to 222.45
Boiling Point ) [61[7]
°C (432.41 °F) (estimates)
N Very readily soluble in water
Solubility ] [2][3][6][8]
and alcohol; soluble in ether.
Density ~1.08 g/cm?3 (estimate) [6]
_ 80.5°C (176.9 °F) to 107.4 °C
Flash Point [31[7]
(225.3 °F)
Not directly available. As a salt
of a weak acid (valeric acid,
pKa = 4.84) and a weak base
pKa (ammonia, pKa = 9.25), an [O1[10][11]
agueous solution is expected
to have a pH of approximately
7.
Characteristic odor of valeric
Odor ) [3]
acid.
Taste Sharp, sweetish taste. [3]

Experimental Protocols
Synthesis of Ammonium Valerate

Ammonium valerate can be synthesized via a straightforward acid-base neutralization

reaction.[3][4] The general protocol is as follows:
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Reaction Setup: In a well-ventilated fume hood, place a known molar amount of valeric acid
(CH3(CHz2)sCOOH) into a reaction vessel equipped with a magnetic stirrer and an addition
funnel. The vessel should be placed in an ice bath to manage the exothermic nature of the
reaction.

Neutralization: Slowly add an equimolar amount of ammonium hydroxide (NH4OH) solution
dropwise from the addition funnel to the cooled and stirring valeric acid.

Monitoring: Monitor the pH of the reaction mixture. The addition of ammonium hydroxide
should continue until the solution reaches a neutral pH (pH = 7).

Isolation: The resulting agqueous solution of ammonium valerate can be concentrated by
gentle heating under reduced pressure to remove water.

Crystallization and Drying: The concentrated solution is then cooled to induce crystallization.
The resulting crystals are collected by filtration and dried in a desiccator, owing to their
hygroscopic nature, to yield pure ammonium valerate.

Determination of Melting Point (Capillary Method)

Due to the hygroscopic nature of ammonium valerate, special care must be taken during
sample preparation.

o Sample Preparation: A small amount of the dried crystalline ammonium valerate is finely
powdered. The sample is then packed into a capillary tube to a height of 2-3 mm. To prevent
water absorption from the atmosphere, the open end of the capillary tube should be flame-
sealed.

o Apparatus Setup: The prepared capillary tube is placed in a melting point apparatus (e.g., a
Mel-Temp or Thiele tube).[2]

o Measurement: The sample is heated at a controlled rate. Initially, a rapid heating rate can be
used to determine an approximate melting range.[8] For an accurate measurement, the
determination is repeated with a fresh sample, heating slowly (1-2 °C per minute) as the
temperature approaches the approximate melting point.[2][8]
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o Data Recording: The melting point range is recorded from the temperature at which the first
droplet of liquid is observed to the temperature at which the entire sample has completely
liquefied.[2] A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[2]

Determination of Solubility

The high solubility of ammonium valerate in polar solvents like water and alcohol can be
gualitatively and quantitatively assessed.

o Qualitative Assessment: To a test tube containing a small, known amount of ammonium
valerate (e.g., 25 mg), the solvent (e.g., water, ethanol, or diethyl ether) is added portion-
wise (e.g., 0.75 mL) with vigorous shaking after each addition to observe dissolution.[7]

e Quantitative Assessment (Equilibrium Solubility Method):

o An excess amount of ammonium valerate is added to a known volume of the solvent in a
sealed vial.

o The mixture is agitated at a constant temperature for a sufficient period (e.g., 24-48 hours)
to ensure equilibrium is reached between the solid and the solution, creating a saturated
solution.[3]

o The saturated solution is then filtered to remove any undissolved solid.

o A known aliquot of the clear supernatant is carefully removed, and its concentration is
determined using an appropriate analytical method, such as HPLC or by evaporating the
solvent and weighing the residual salt.[3] This concentration represents the solubility of the
compound at that specific temperature.

Visualization of Synthesis

The synthesis of ammonium valerate is a classic acid-base neutralization reaction. The
following diagram illustrates this chemical workflow.
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Valeric Acid Ammonium Hydroxide
(CH3(CH2)sCOOH) (NH4OH)

Ammonium Valerate Water
(CH3(CH2)sCOONHa4) (H20)
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Synthesis of Ammonium Valerate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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